Cas no 850589-39-8 (3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid)

• Product Name: 3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid
• CAS No: 850589-39-8
• MF: C₈H₉BClNO₃
• MW: 213.425961256027
• MDL: MFCD07363766
• CID: 720692
• PubChem ID: 44119418
• Update Time: 2025-05-25

3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(methylcarbamoyl)phenyl)boronic acid
• 3-Chloro-4-(methylcarbamoyl)benzeneboronic acid
• [3-chloro-4-(methylcarbamoyl)phenyl]boronic acid
• 3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid
• Boronic acid, B-[3-chloro-4-[(methylamino)carbonyl]phenyl]-
• B-[3-Chloro-4-[(methylamino)carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [3-chloro-4-[(methylamino)carbonyl]phenyl]- (9CI)
• (3-Chloro-4-(N-methylcarbamoyl)phenyl)boronic acid
• AKOS015848915
• 3-Chloro-4-methylcarbamoylphenyl boronic acid
• 3-Chloro-4-methylcarbamoyl-benzeneboronic acid
• CS-0132329
• E78263
• (3-Chloro-4-(methylcarbamoyl)phenyl)boronicacid
• PS-9446
• SCHEMBL248676
• DTXSID80657218
• 850589-39-8
• 3-Chloro-4-methylcarbamoyl benzene boronic acid
• AB30725
• MFCD07363766
• 3-chloro-4-(methylcarbamoyl)phenylboronic acid
• 3-Chloro-4-methylcarbamoyl-phenyl boronic acid
• N-METHYL 2-CHLORO-4-BORONOBENZAMIDE
• UDPDTEGKPHZNES-UHFFFAOYSA-N
• 3-Chloro-4-(N-methylcarbamoyl)benzeneboronic acid

• MDL： MFCD07363766
• Inchi： 1S/C8H9BClNO3/c1-11-8(12)6-3-2-5(9(13)14)4-7(6)10/h2-4,13-14H,1H3,(H,11,12)
• InChI Key： UDPDTEGKPHZNES-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(B(O)O)=CC=1)NC

Computed Properties

• Exact Mass: 213.03600
• Monoisotopic Mass: 213.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.37
• Melting Point: 164-170
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.57
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 69.56000
• LogP: -0.22970

3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid

Recent Advances in the Application of 3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid (CAS: 850589-39-8) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid (CAS: 850589-39-8) has emerged as a critical intermediate in medicinal chemistry and chemical biology due to its unique structural features and versatile reactivity. This boronic acid derivative has garnered significant attention in recent years for its applications in drug discovery, particularly in the development of protease inhibitors and as a key building block in Suzuki-Miyaura cross-coupling reactions. The presence of both the boronic acid moiety and the N-methylcarbamoyl group in its structure makes it particularly valuable for targeting specific biological pathways.

Recent studies have focused on the compound's role in the synthesis of novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in developing potent thrombin inhibitors, showing promising anticoagulant properties in preclinical models. The boronic acid group's ability to form reversible covalent bonds with serine residues in the active site of proteases has been particularly exploited in this context, offering improved selectivity compared to traditional small molecule inhibitors.

In the field of cancer research, 3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid has shown potential as a component of proteasome inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel bortezomib analogs, demonstrating enhanced binding affinity to the β5 subunit of the 20S proteasome. The chloro substituent at the 3-position was found to significantly influence the compound's pharmacokinetic properties, improving both solubility and membrane permeability.

The compound's utility extends beyond therapeutic applications into chemical biology tools. Researchers at several institutions have recently developed fluorescence-based sensors incorporating this boronic acid derivative for real-time monitoring of cellular glucose levels. The N-methylcarbamoyl group's hydrogen bonding capacity, combined with the boronic acid's sugar-binding properties, creates a highly selective sensor platform with potential applications in diabetes research and diagnostics.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yields and reduced purification steps, addressing previous challenges with byproduct formation. This development is particularly significant for scaling up production to meet growing demand from both academic and industrial researchers.

Looking forward, the unique properties of 3-Chloro-4-(N-methylcarbamoyl)phenylboronic acid position it as a valuable tool in several emerging areas of research. Current investigations are exploring its potential in targeted drug delivery systems, where the boronic acid moiety could facilitate selective binding to overexpressed sialic acid residues on cancer cells. Additionally, its application in the development of covalent inhibitors for challenging targets like KRAS mutants represents an exciting frontier in oncology drug discovery.